4-chloro-1-[(1-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-1H-pyrazole

• IUPAC Name: 4-[3-[(4-chloropyrazol-1-yl)methyl]azetidin-1-yl]-7-methylpyrrolo[2,3-d]pyrimidine
• InChI: InChI=1S/C14H15ClN6/c1-19-3-2-12-13(19)16-9-17-14(12)20-5-10(6-20)7-21-8-11(15)4-18-21/h2-4,8-10H,5-7H2,1H3
• InChI Key: PIDDOOZGQMEILP-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC2=C1N=CN=C2N3CC(C3)CN4C=C(C=N4)Cl
• Molecular Formula: C14H15ClN6
• Molecular Weight: 302.76 g/mol
• CAS No.: 2549031-58-3

Description

The compound “4-chloro-1-[(1-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-1H-pyrazole” is an important pharmaceutical intermediate. It is widely used in the synthesis of many pharmaceutical intermediates. It has been identified as a promising antiviral agent against flaviviruses such as Zika virus (ZIKV) and dengue virus (DENV).

Synthesis Analysis

An improved seven-step synthesis of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine from dimethyl malonate with a 31% overall yield has been described. The procedure is operationally simple and practical for the synthesis of the 4-chloro-7H-pyrrolo[2,3-d]pyrimidine building block.

Chemical Reactions Analysis

While the specific chemical reactions involving this compound are not detailed in the search results, it is known that the compound is part of a class of compounds that inhibit the activity of one or more of the Janus kinase (JAK) family of enzymes. This interferes with the JAK – signal transducer and activator of transcription protein (STAT) signal pathway, which is a chain of interactions between proteins in the cell and is involved in cell division and death and in tumor formation processes.

Future Directions

The compound “4-chloro-1-[(1-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-1H-pyrazole” has potential for future research and development. It has been identified as a promising antiviral agent against flaviviruses, and its 7H-pyrrolo[2,3-d]pyrimidine scaffold has revealed structural features that elicit antiviral activity. Furthermore, it has been demonstrated that 9H-purine or 1H-pyrazolo[3,4-d]pyrimidine can serve as an alternative core structure. This suggests potential for the development of new antiviral agents.

Mechanism of Action

Target of Action

The primary target of this compound is the Janus kinase (JAK) family of enzymes . These enzymes play a crucial role in the signal transduction pathways involved in cell division, death, and tumor formation processes .

Mode of Action

The compound acts as a JAK inhibitor . It inhibits the activity of one or more of the JAK family of enzymes, thereby interfering with the JAK – signal transducer and activator of transcription protein (STAT) signal pathway . This interaction results in a disruption of the chemical signal transfer from the outside into the cell nucleus, affecting the activation of genes through a transcription process .

Biochemical Pathways

The compound primarily affects the JAK-STAT signaling pathway . By inhibiting the JAK enzymes, it disrupts the normal functioning of this pathway, which is involved in cell division, death, and tumor formation processes . The downstream effects of this disruption can lead to a variety of diseases affecting the immune system .

Result of Action

The molecular and cellular effects of the compound’s action primarily involve the disruption of the JAK-STAT signaling pathway . This disruption can lead to a variety of diseases affecting the immune system . The compound has therapeutic applications in the treatment of cancer and inflammatory diseases, such as rheumatoid arthritis, psoriasis, myelofibrosis, polycythemia vera, and dermatitis .